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Cat. No.: B605861 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the molecular structure of Azido-
PEG4-Boc, a heterobifunctional linker widely utilized by researchers, scientists, and drug

development professionals. This document will dissect the key functional components of the

molecule, offering a detailed understanding of its architecture and reactivity.

Molecular Overview
Azido-PEG4-Boc, systematically named tert-butyl (14-azido-3,6,9,12-

tetraoxatetradecyl)carbamate, is a versatile chemical tool employed in bioconjugation and

medicinal chemistry.[1] Its structure is characterized by three primary components: a terminal

azido group, a hydrophilic tetraethylene glycol (PEG4) spacer, and a tert-butyloxycarbonyl

(Boc) protected amine group.

A defining feature of this molecule is its heterobifunctional nature, which allows for sequential

and specific chemical modifications. The azido and Boc-protected amine groups offer

orthogonal reactivity, enabling the selective conjugation of different molecules to either end of

the PEG linker.
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Compound

Name
Synonyms CAS Number

Molecular

Formula

Molecular

Weight

Azido-PEG4-Boc

t-Boc-N-Amido-

PEG4-Azide,

Boc-NH-PEG4-

N3

940951-99-5 C15H30N4O6 362.43 g/mol

Structural Elucidation
The linear structure of Azido-PEG4-Boc can be conceptually divided into its three functional

domains:

Azido (N3) Group: This terminal functional group is highly reactive towards alkynes and

cyclooctynes in "click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC).[1][2][3][4]

This allows for the efficient and specific attachment of the linker to molecules bearing a

compatible alkyne moiety.

Polyethylene Glycol (PEG4) Linker: The central component of the molecule is a tetraethylene

glycol spacer. This PEG linker is hydrophilic, which can enhance the solubility and reduce

the aggregation of the conjugated biomolecules.[1] The defined length of the PEG4 chain

provides a flexible and extended connection between the two conjugated partners.

tert-Butyloxycarbonyl (Boc) Protected Amine: At the opposite end of the PEG linker is a

primary amine that is protected by a Boc group. This protecting group is stable under a

variety of reaction conditions but can be readily removed under mild acidic conditions to

reveal the free amine.[1][3][5] The deprotected amine can then be reacted with various

electrophiles, such as carboxylic acids, activated esters, or isothiocyanates.

The strategic placement of these three components makes Azido-PEG4-Boc an invaluable

reagent for the synthesis of complex bioconjugates, including antibody-drug conjugates (ADCs)

and PROTACs (PROteolysis TArgeting Chimeras).[2][4]
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The following diagram illustrates the chemical structure of Azido-PEG4-Boc, highlighting its

key functional groups.

Azido-PEG4-Boc Boc Deprotection
(e.g., TFA) Azido-PEG4-Amine Amine Coupling

(e.g., NHS Ester) Molecule A-PEG4-Azide Click Chemistry
(e.g., CuAAC with Alkyne) Molecule A-PEG4-Molecule B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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